Cas no 202-98-2 (4,5-Methanochrysene)

4,5-Methanochrysene structure
4,5-Methanochrysene structure
Product Name:4,5-Methanochrysene
CAS No:202-98-2
MF:C19H12
MW:240.298584938049
CID:258068
PubChem ID:67458
Update Time:2025-07-30

4,5-Methanochrysene Chemical and Physical Properties

Names and Identifiers

    • 4H-Cyclopenta[def]chrysene
    • 4,5-Methanochrysene
    • 4H-cyclopenta<def>chrysene
    • 4,5-Methylenechrysene
    • 4H-Cyclopenta(def)chrysene
    • 4H-Cyclopenta[def]chrysen
    • AC1L27L9
    • BRN 2450512
    • Chrysene, 4,5-methylene-
    • CTK1A2599
    • cyclpenta< def> chrysene
    • DTXSID50174043
    • pentacyclo[14.2.1.03, 8.09, 18.012, 17]nonadeca-1, 3, 5, 7, 9(18), 10, 12(17), 13, 15-nonaene
    • AKOS030254933
    • pentacyclo[14.2.1.0?,?.0?,??.0??,??]nonadeca-1,3(8),4,6,9(18),10,12(17),13,15-nonaene
    • 202-98-2
    • 3-05-00-02461 (Beilstein Handbook Reference)
    • LZT8L2F6RK
    • Q27155935
    • CHEBI:82433
    • UNII-LZT8L2F6RK
    • pentacyclo[14.2.1.03,8.09,18.012,17]nonadeca-1,3,5,7,9(18),10,12(17),13,15-nonaene
    • CCRIS 2129
    • 4H-CYCLOPENTA(DEF)CHRYSENE [IARC]
    • C19380
    • starbld0012983
    • GTDQLJVKXFXBMM-UHFFFAOYSA-N
    • 4h-cyclopenta[dej]chrysene
    • Inchi: 1S/C19H12/c1-2-7-16-13(4-1)10-15-11-14-6-3-5-12-8-9-17(16)19(15)18(12)14/h1-10H,11H2
    • InChI Key: GTDQLJVKXFXBMM-UHFFFAOYSA-N
    • SMILES: C12C3C=CC4=CC=CC(CC=1C=C1C=CC=CC=31)=C24

Computed Properties

  • Exact Mass: 240.09396
  • Monoisotopic Mass: 240.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.1385 (estimate)
  • Melting Point: 175°C
  • Boiling Point: 318.02°C (rough estimate)
  • Refractive Index: 1.4750 (estimate)
  • Solubility: Acetone (Slightly), Chloroform (Slightly)
  • PSA: 0

4,5-Methanochrysene Security Information

  • Storage Condition:Refrigerator

4,5-Methanochrysene Pricemore >>

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